Methyl quinoxaline-6-carboxylate
Cat. No. B1303993
Key on ui cas rn:
23088-23-5
M. Wt: 188.18 g/mol
InChI Key: VFPWJISMXACHIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:16][OH:17].[NH3:15].[n:1]1[cH:2][cH:3][n:4][c:5]2[cH:6][c:7]([C:11]([O:13][CH3:12])=[O:14])[cH:8][cH:9][c:10]12>>[n:1]1[cH:2][cH:3][n:4][c:5]2[cH:6][c:7]([C:11](=[O:13])[NH2:15])[cH:8][cH:9][c:10]12
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
N
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
|
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Smiles
|
COC(=O)c1ccc2nccnc2c1
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Outcomes
Product
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Name
|
|
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Type
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product
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|
Smiles
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NC(=O)c1ccc2nccnc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
